Cas no 384338-20-9 (1-Benzyl-4-methylpiperidin-3-ol)
1-Benzyl-4-methylpiperidin-3-ol is a substituted piperidine derivative with a benzyl group at the 1-position and a methyl group at the 4-position, featuring a hydroxyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its structural framework allows for further functionalization, making it valuable for constructing complex heterocyclic systems. The presence of both hydroxyl and tertiary amine functionalities enhances its utility in medicinal chemistry, where it can be employed in the synthesis of potential therapeutic agents. The compound is typically handled under controlled conditions due to its reactive nature.
384338-20-9 structure
Product Name:1-Benzyl-4-methylpiperidin-3-ol
CAS No:384338-20-9
MF:C13H19NO
MW:205.296063661575
MDL:MFCD16619305
CID:843458
PubChem ID:21955384
Update Time:2025-06-08
1-Benzyl-4-methylpiperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-4-methylpiperidin-3-ol
- 3-Piperidinol, 4-methyl-1-(phenylmethyl)-
- 4-Methyl-1-(phenylmethyl)-3-piperidinol
- 1-Benzyl-4-methyl-piperidin-3-ol
- AK114302
- AM803821
- QC-4829
- SureCN736286
- QRGQXVUZVXXWAG-UHFFFAOYSA-N
- AB0048728
- 338M209
- DTXSID70620739
- TRANS-1-BENZYL-4-METHYL-PIPERIDIN-3-OL
- DS-6438
- DB-069689
- A1-00246
- AKOS016009758
- SB36960
- CS-0152676
- SCHEMBL736286
- (3S,4R)-1-benzyl-4-methyl-piperidin-3-ol
- 384338-20-9
-
- MDL: MFCD16619305
- Inchi: 1S/C13H19NO/c1-11-7-8-14(10-13(11)15)9-12-5-3-2-4-6-12/h2-6,11,13,15H,7-10H2,1H3
- InChI Key: QRGQXVUZVXXWAG-UHFFFAOYSA-N
- SMILES: OC1CN(CC2C=CC=CC=2)CCC1C
Computed Properties
- Exact Mass: 205.14677
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5
- XLogP3: 2.1
Experimental Properties
- Density: 1.064
- PSA: 23.47
1-Benzyl-4-methylpiperidin-3-ol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
1-Benzyl-4-methylpiperidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132209-1g |
1-benzyl-4-methylpiperidin-3-ol |
384338-20-9 | 95% | 1g |
$404 | 2021-08-05 | |
| Alichem | A129007224-250mg |
1-Benzyl-4-methylpiperidin-3-ol |
384338-20-9 | 95% | 250mg |
$266.56 | 2022-03-31 | |
| Alichem | A129007224-1g |
1-Benzyl-4-methylpiperidin-3-ol |
384338-20-9 | 95% | 1g |
$728.67 | 2022-03-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PP778-200mg |
1-Benzyl-4-methylpiperidin-3-ol |
384338-20-9 | 95+% | 200mg |
610.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PP778-1g |
1-Benzyl-4-methylpiperidin-3-ol |
384338-20-9 | 95+% | 1g |
2140.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PP778-50mg |
1-Benzyl-4-methylpiperidin-3-ol |
384338-20-9 | 95+% | 50mg |
243.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PP778-250mg |
1-Benzyl-4-methylpiperidin-3-ol |
384338-20-9 | 95+% | 250mg |
920CNY | 2021-05-07 | |
| abcr | AB480691-250 mg |
1-Benzyl-4-methylpiperidin-3-ol; . |
384338-20-9 | 250MG |
€194.70 | 2022-03-01 | ||
| abcr | AB480691-1 g |
1-Benzyl-4-methylpiperidin-3-ol; . |
384338-20-9 | 1g |
€405.10 | 2022-03-01 | ||
| Chemenu | CM132209-250mg |
1-benzyl-4-methylpiperidin-3-ol |
384338-20-9 | 95% | 250mg |
$111 | 2023-01-17 |
1-Benzyl-4-methylpiperidin-3-ol Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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